Cas no 2138060-84-9 (3-bromo-2-cyclobutyl-8-ethylimidazo1,2-apyridine)

• Product Name: 3-bromo-2-cyclobutyl-8-ethylimidazo1,2-apyridine
• CAS No: 2138060-84-9
• MF: C₁₃H₁₅BrN₂
• MW: 279.175602197647
• CID: 6546974
• PubChem ID: 165500025
• Update Time: 2025-06-08

3-bromo-2-cyclobutyl-8-ethylimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-cyclobutyl-8-ethylimidazo1,2-apyridine
• 2138060-84-9
• EN300-1197240
• 3-bromo-2-cyclobutyl-8-ethylimidazo[1,2-a]pyridine

• Inchi： 1S/C13H15BrN2/c1-2-9-7-4-8-16-12(14)11(15-13(9)16)10-5-3-6-10/h4,7-8,10H,2-3,5-6H2,1H3
• InChI Key： ZMKSTHYEHUDULX-UHFFFAOYSA-N
• SMILES： BrC1=C(C2CCC2)N=C2C(=CC=CN12)CC

Computed Properties

• Exact Mass: 278.04186g/mol
• Monoisotopic Mass: 278.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 17.3Ų

Additional information on 3-bromo-2-cyclobutyl-8-ethylimidazo1,2-apyridine

3-Bromo-2-Cyclobutyl-8-Ethylimidazo[1,2-a]Pyridine: A Comprehensive Overview

The compound 3-bromo-2-cyclobutyl-8-ethylimidazo[1,2-a]pyridine, identified by the CAS number 2138060-84-9, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of imidazo[1,2-a]pyridines, which are known for their unique structural properties and diverse applications. The presence of a bromine atom at the 3-position, a cyclobutyl group at the 2-position, and an ethyl substituent at the 8-position contributes to its distinctive chemical profile.

The synthesis of 3-bromo-2-cyclobutyl-8-ethylimidazo[1,2-a]pyridine involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity, making this compound more accessible for research and industrial applications. Researchers have also explored the use of catalytic systems to facilitate the formation of the imidazo[1,2-a]pyridine core, which is a critical step in constructing this molecule.

One of the most promising areas of research involving 3-bromo-2-cyclobutyl-8-ethylimidazo[1,2-a]pyridine is its application in drug discovery. The compound's structural features make it an attractive candidate for targeting specific biological pathways. For instance, studies have shown that this molecule exhibits potent inhibitory activity against certain kinases, which are key players in various disease states such as cancer and inflammatory disorders. The bromine substituent at position 3 has been identified as a critical determinant of its biological activity, suggesting that further modifications could lead to more effective therapeutic agents.

In addition to its pharmacological potential, 3-bromo-2-cyclobutyl-8-ethylimidazo[1,2-a]pyridine has also been investigated for its electronic properties. The imidazo[1,2-a]pyridine framework is known to exhibit interesting photophysical characteristics, making it a candidate for applications in optoelectronics. Recent research has explored the use of this compound in light-emitting diodes (LEDs) and solar cells, where its ability to absorb and emit light at specific wavelengths could be advantageous. The cyclobutyl group and ethyl substituent have been shown to influence the compound's electronic properties, offering opportunities for further optimization.

The physical properties of 3-bromo-2-cyclobutyl-8-ethylimidazo[1,2-a]pyridine are also worth noting. It has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. Researchers have utilized these techniques to study the compound's stability under different conditions and to confirm its purity before use in biological assays.

The safety profile of 3-bromo-2-cyclobutyl-8-ethylimidazo[1,2-a]pyridine has also been evaluated in accordance with standard protocols. While it is not classified as a hazardous substance under current regulations, proper handling procedures should be followed to ensure laboratory safety. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles when working with the compound.

In conclusion, 3-bromo-2-cyclobutyl-8-ethylimidazo[1,2-a]pyridine, with its unique structure and versatile properties, continues to be an area of active research across multiple disciplines. From drug discovery to materials science, this compound offers exciting possibilities for innovation and advancement. As researchers continue to explore its potential applications and optimize its synthesis pathways, it is likely that this molecule will play an increasingly important role in both academic and industrial settings.